2-(2,3,4-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine trifluoroacetate

• IUPAC Name: 2-[(2,3,4-trimethoxyphenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C17H26N2O3/c1-20-15-7-6-13(16(21-2)17(15)22-3)11-18-9-10-19-8-4-5-14(19)12-18/h6-7,14H,4-5,8-12H2,1-3H3
• InChI Key: BYXWPIZLZNUQSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN3CCCC3C2)OC)OC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

2-(2,3,4-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine trifluoroacetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been studied extensively for its ability to interact with biological systems and its potential use in various fields of research.

Mechanism of Action

The mechanism of action of 2-(2,3,4-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine trifluoroacetate is not fully understood. However, it has been shown to interact with various biological systems such as the immune system and the nervous system. It has also been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,3,4-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine trifluoroacetate in lab experiments include its potential therapeutic properties, its ability to interact with various biological systems, and its relatively low toxicity. However, its limitations include its limited solubility in water and its potential to interact with other compounds in biological systems, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for the study of 2-(2,3,4-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine trifluoroacetate. One direction is to further investigate its potential therapeutic properties in various fields of research such as cancer, inflammation, and neurological disorders. Another direction is to study its interactions with other compounds in biological systems and its potential use as a tool for studying biological processes. Additionally, the development of new synthesis methods and purification techniques could improve the efficiency and yield of the compound.

Synthesis Methods

The synthesis method of 2-(2,3,4-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine trifluoroacetate involves the reaction of 2,3,4-trimethoxybenzaldehyde and octahydropyrrolo[1,2-a]pyrazine in the presence of trifluoroacetic anhydride. This reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

2-(2,3,4-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine trifluoroacetate has been studied for its potential therapeutic properties in various fields of research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.